ethyl 4-(8-methoxy-2-oxo-2H-chromene-3-carboxamido)benzoate
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Overview
Description
Ethyl 4-(8-methoxy-2-oxo-2H-chromene-3-carboxamido)benzoate is a useful research compound. Its molecular formula is C20H17NO6 and its molecular weight is 367.357. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Ethyl 4-[(6-substituted 2,2-dimethyl-2H-chromen-7-yl)methoxy]benzoates and analogs, related to the target compound, have been synthesized and tested for anti-juvenile hormone activity in silkworm larvae, Bombyx mori. These compounds, including variations like ethyl 4-[(6-methoxy-2,2-dimethyl-2H-chromen-7-yl)methoxy]benzoate, showed significant biological activities by inducing precocious metamorphosis in larvae, demonstrating their potential in regulating developmental processes in insects (Furuta et al., 2010).
GPR35 Agonist Development
The compound has relevance to the development of potent GPR35 agonists, as demonstrated by research involving 6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid and its derivatives. These studies have led to the identification of highly selective agonists for GPR35, a G protein-coupled receptor, which could have implications for therapeutic applications (Thimm et al., 2013).
Renewable PET Production
Investigations into renewable PET (Polyethylene Terephthalate) production have explored reactions between ethylene and biomass-derived furans, with relevance to the synthesis of precursors like methyl 4-(methoxymethyl)benzene carboxylate. This research highlights the potential of using such compounds in the sustainable production of biobased terephthalic acid, a key component in PET manufacturing (Pacheco et al., 2015).
Nonlinear Optical (NLO) Properties
The nonlinear optical properties of ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate and its derivatives have been studied using density functional theory (DFT). These compounds have shown promising NLO properties, significantly larger than those of the NLO prototypical molecule, para-nitroaniline, indicating their potential as materials for optical applications (Kiven et al., 2023).
Structural Analysis
Single-crystal X-ray crystallography has been employed to determine the structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, revealing its crystalline form and intermolecular hydrogen bonding patterns. This structural analysis provides insight into the molecular arrangements that could influence the physical and chemical properties of such compounds (Manolov et al., 2012).
Mechanism of Action
Target of Action
It is known that chromene derivatives, a class to which this compound belongs, have been found to interact with a variety of biological targets .
Mode of Action
Chromene derivatives are known to exhibit their biological activities through multiple mechanisms .
Biochemical Pathways
Chromene derivatives have been reported to influence a variety of biological pathways, including those involved in antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Chromene derivatives are known to exhibit a range of biological activities, including anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities .
Properties
IUPAC Name |
ethyl 4-[(8-methoxy-2-oxochromene-3-carbonyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO6/c1-3-26-19(23)12-7-9-14(10-8-12)21-18(22)15-11-13-5-4-6-16(25-2)17(13)27-20(15)24/h4-11H,3H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYVRAEBNCGBIFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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